Cas no 1259975-88-6 (2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid)

• Product Name: 2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• CAS No: 1259975-88-6
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 2192077
• Update Time: 2025-06-12

2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(Tert-butoxy)carbonylamino]-3-(2,3-dihydrobenzo[b]furan-5-yl)propanoic acid
• 2-{[(tert-butoxy)Carbonyl]amino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid
• 2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid

• Inchi： 1S/C16H21NO5/c1-16(2,3)22-15(20)17-12(14(18)19)9-10-4-5-13-11(8-10)6-7-21-13/h4-5,8,12H,6-7,9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： UDKDPOFJIDOKJG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OC(C)(C)C)=O)CC1C=C2C(=CC=1)OCC2

Additional information on 2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid

Comprehensive Overview of 2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1259975-88-6)

2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1259975-88-6) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protecting group with a 2,3-dihydro-1-benzofuran moiety, making it a valuable intermediate in peptide synthesis and drug development. Its propanoic acid backbone further enhances its utility in creating bioactive molecules, particularly in targeting neurological and inflammatory pathways.

The growing interest in Boc-protected amino acids like this compound stems from their stability and versatility in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Boc-amino acid applications" or "2,3-dihydrobenzofuran derivatives in medicine," highlighting its relevance in modern drug discovery. The compound’s CAS No. 1259975-88-6 is often queried in databases like PubChem or Reaxys, underscoring its importance in academic and industrial settings.

One of the key advantages of 2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid is its role in designing GPCR-targeted therapies, a hot topic in pharmacology. G protein-coupled receptors (GPCRs) are critical in treating conditions like Parkinson’s disease and chronic pain, aligning with searches for "GPCR modulators 2024" or "neuroprotective drug intermediates." Its benzofuran core also links to antioxidant and anti-inflammatory research, addressing trends like "natural product-inspired drug design."

From a synthetic chemistry perspective, the compound’s Boc group allows for selective deprotection under mild acidic conditions, a feature often explored in queries like "Boc deprotection methods." This flexibility is crucial for constructing complex peptides without side reactions. Additionally, its 2,3-dihydro-1-benzofuran-5-yl segment contributes to enhanced metabolic stability, a priority in "improving drug half-life" discussions.

Quality control of CAS No. 1259975-88-6 involves rigorous HPLC and NMR analysis, ensuring purity for high-yield reactions. Searches for "HPLC protocols for Boc-amino acids" reflect this demand. The compound’s safety profile and non-toxic nature further support its use in scalable production, meeting regulatory standards for "green chemistry in pharmaceuticals."

In summary, 2-{(tert-Butoxy)carbonylamino}-3-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid bridges cutting-edge research and practical applications, answering frequent queries like "Boc-amino acid suppliers" or "benzofuran-based drug candidates." Its multifaceted role ensures continued relevance in both academic labs and industrial R&D, driving innovations in therapeutic development.